Cas no 95849-26-6 (2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde)

2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde structure

95849-26-6 structure

Product Name:2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde

CAS No:95849-26-6

MF:C₈H₇NO₃

MW:165.146082162857

MDL:MFCD12755734

CID:840082

PubChem ID:329771097

Update Time:2024-10-25

2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2,3-Dihydro[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde
- 1,4-Dioxino[2,3-b]pyridine-7-carboxaldehyde, 2,3-dihydro-
- 2,3-dihydro-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde
- 2-3-Dihydro-1-4-dioxino-2-3-b-pyridine-7-carbaldehyde
- 2,3-Dihydro-1,4-dioxino[2,3-b]pyridine-7-carboxaldehyde (ACI)
- 2,3-Dihydro[1,4]dioxino[2,3-b]pyridine-7-carboxaldehyde
- 2H,3H-[1,4]Dioxino[2,3-b]pyridine-7-carbaldehyde
- DTXSID60538031
- OZNRIAMVJSYDHX-UHFFFAOYSA-N
- DB-011924
- 2,3-dihydro(1,4)dioxino(2,3-b)pyridine-7-carbaldehyde
- 95849-26-6
- 2,3-dihydro-1,4-dioxino[2,3-b]pyridine-7-carbaldehyde
- D75313
- 2,3-Dihydro-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde, AldrichCPR
- SCHEMBL2797568
- MFCD12755734
- AB65653
- CS-0092155
- AKOS015855957
- 2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde
- MDL： MFCD12755734
- Inchi： 1S/C8H7NO3/c10-5-6-3-7-8(9-4-6)12-2-1-11-7/h3-5H,1-2H2
- InChI Key： OZNRIAMVJSYDHX-UHFFFAOYSA-N
- SMILES： O=CC1C=C2C(OCCO2)=NC=1

Computed Properties

Exact Mass: 165.04300
Monoisotopic Mass: 165.042593085g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 48.4Å²

Experimental Properties

Density: 1.34
Boiling Point: 317.198°C at 760 mmHg
Flash Point: 145.637°C
Refractive Index: 1.595
PSA: 48.42000
LogP: 0.66530

2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
HazardClass：IRRITANT

2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	69R0707-1g	2,3-Dihydro-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde	95849-26-6	96%	1g	7462.77CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	69R0707-5g	2,3-Dihydro-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde	95849-26-6	96%	5g	29851.09CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	69R0707-500mg	2,3-Dihydro-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde	95849-26-6	96%	500mg	4155.41CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	69R0707-250mg	2,3-Dihydro-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde	95849-26-6	96%	250mg	2332.12CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	69R0707-100mg	2,3-Dihydro-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde	95849-26-6	96%	100mg	1594.32CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	69R0707-50mg	2,3-Dihydro-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde	95849-26-6	96%	50mg	1221.18CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	059478-250mg	2,3-Dihydro-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde	95849-26-6		250mg	6745.0CNY	2021-07-07
TRC	D456558-10mg	2,3-dihydro-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde	95849-26-6		10mg	$ 50.00	2022-06-05
TRC	D456558-50mg	2,3-dihydro-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde	95849-26-6		50mg	$ 185.00	2022-06-05
TRC	D456558-100mg	2,3-dihydro-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde	95849-26-6		100mg	$ 275.00	2022-06-05

2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde Production Method

Production Method 1

95897-49-7

95849-26-6

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; 30 min, -78 °C
1.2 Solvents: Tetrahydrofuran ; 2 h, -78 °C; -78 °C → 0 °C

Reference

: Preparation of the derivatives of piperlongumine and their medical applications

, United States, , ,

Production Method 2

95897-50-0

95849-26-6

Reaction Conditions

Reference

: Derivatives of 1,3-benzodioxoles, 53. Preparation of N-alkyl-2-arylpyrrolidines

Dallacker, Franz; Jouck, Walter, Zeitschrift fuer Naturforschung, 1984, (11), 1598-606

Production Method 3

95897-49-7

95849-26-6

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 30 min, -78 °C
1.2 Solvents: Tetrahydrofuran ; 2 h, -78 °C

Reference

: Preparation of piperlongumine derivatives as anticancer agents

, World Intellectual Property Organization, , ,

Production Method 4

443956-46-5

95849-26-6

Reaction Conditions

1.1 Reagents: Manganese oxide (MnO2) Solvents: Dichloromethane ; 13 h, rt

Reference

: Preparation of nitrogen-containing bicyclic heterocycles for use as antibacterials

, World Intellectual Property Organization, , ,

Production Method 5

95849-26-6

Reaction Conditions

Reference

: Preparation of 4-piperidinylquinolines and nitrogenated analogs as antibacterial agents

, World Intellectual Property Organization, , ,

2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde Raw materials

2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde Preparation Products

2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde (95849-26-6)

2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde Related Literature

1. Embedding cyclic nitrone in mesoporous silica particles for EPR spin trapping of superoxide and other radicals†

Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
3. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
4. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

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5. Dissociative electron attachment to HGaF4 Lewis–Brønsted superacid

Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745

95849-26-6 (2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde) Related Products

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Cas no 95849-26-6 (2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde)

2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde Security Information

2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde Pricemore >>

2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde Raw materials

2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde Preparation Products

2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde Related Literature

95849-26-6 (2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde) Related Products